1-(2,5-dichlorophenyl)-3-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-(2,5-dichlorophenyl)-3-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]urea
• InChI: InChI=1S/C15H13Cl2N7O2/c16-10-1-2-11(17)12(7-10)21-15(26)19-5-6-23-14(25)4-3-13(22-23)24-9-18-8-20-24/h1-4,7-9H,5-6H2,(H2,19,21,26)
• InChI Key: AODMZOVIFIZDPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)NC(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3)Cl
• Molecular Formula: C15H13Cl2N7O2
• Molecular Weight: 394.2 g/mol

Description

1-(2,5-dichlorophenyl)-3-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C15H13Cl2N7O2 and its molecular weight is 394.22. The purity is usually 95%.
The exact mass of the compound 1-(2,5-dichlorophenyl)-3-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)urea is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

Research has indicated that compounds structurally related to the one have been explored for their antimicrobial properties. Novel heterocyclic compounds containing a sulfonamido moiety, for example, have shown significant antibacterial activity, suggesting a potential application in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Anticancer Properties

The synthesis and biological evaluation of novel urea derivatives have highlighted their promising antitumor activities. This suggests that such compounds could be leveraged in cancer research to develop new therapeutic agents targeting various cancers (Ling et al., 2008).

Corrosion Inhibition

Urea derivatives have also been assessed for their efficacy as corrosion inhibitors. Specifically, triazinyl urea derivatives have demonstrated significant inhibition effects on mild steel corrosion in acidic solutions, indicating their potential application in corrosion protection technologies (Mistry et al., 2011).

Synthesis of Novel Heterocyclic Compounds

The compound is part of a broader class of chemicals used in synthesizing novel heterocyclic compounds. These compounds have various applications, including the development of new materials, pharmaceuticals, and agrochemicals. Studies have detailed the synthesis of nitrogen-containing heterocycles, such as pyrazoles, triazoles, pyridinones, and pyrimidinones, from related precursors, underscoring the utility of such compounds in organic synthesis and drug discovery processes (Behalo & Aly, 2011).